Cas no 500013-42-3 (Benzyl 4-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]piperazine-1-carboxylate)

• Product Name: Benzyl 4-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]piperazine-1-carboxylate
• CAS No: 500013-42-3
• MF: C₁₉H₂₉N₃O₄
• MW: 363.451265096664
• CID: 1553607
• PubChem ID: 23023139
• Update Time: 2025-11-06

Benzyl 4-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]piperazine-1-carboxylate
• 4-(2-TERT-BUTOXYCARBONYLAMINO-ETHYL)-PIPERAZINE-1-CARBOXYLIC ACID BENZYL ESTER
• SureCN514343
• 1-Cbz-4-(2-N-Boc-Amino-ethyl)-piperazine
• benzyl 4-(2-(tert-butyloxycarbonylamino)ethyl)piperazine-1-carboxylate
• benzyl 4-(2-(tert-butoxycarbonyl)aminoethyl)piperazine-1-carboxylate
• DA-05455
• MFCD11501250
• Benzyl 4-{2-[(tert-butoxycarbonyl)amino]ethyl}piperazine-1-carboxylate
• benzyl 4-(2-{[(tert-butoxy)carbonyl]amino}ethyl)piperazine-1-carboxylate
• SCHEMBL514343
• benzyl 4-(2-(tert-butoxycarbonylamino)ethyl)piperazine-1-carboxylate
• 500013-42-3
• DTXSID80629854
• CZPWUUGEWNJQKG-UHFFFAOYSA-N

• MDL： MFCD11501250
• Inchi： 1S/C19H29N3O4/c1-19(2,3)26-17(23)20-9-10-21-11-13-22(14-12-21)18(24)25-15-16-7-5-4-6-8-16/h4-8H,9-15H2,1-3H3,(H,20,23)
• InChI Key： CZPWUUGEWNJQKG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(CCNC(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 363.21600
• Monoisotopic Mass: 363.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.11000
• LogP: 2.73220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 4-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]piperazine-1-carboxylate

Benzyl 4-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]piperazine-1-carboxylate: A Comprehensive Overview

The compound Benzyl 4-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]piperazine-1-carboxylate (CAS No. 500013-42-3) is a complex organic molecule with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a piperazine ring, an ester group, and a tertiary butoxycarbonyl (Boc) protecting group. The combination of these functional groups makes it a versatile building block for various synthetic pathways.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The tertiary butoxycarbonyl (Boc) group in this compound plays a crucial role in protecting the amine functionality during synthetic processes, ensuring high yields and purity in downstream reactions. This feature has made it a valuable intermediate in the synthesis of advanced pharmaceutical agents.

The benzyl ester group in the molecule contributes to its stability and solubility properties, making it suitable for use in various chemical reactions. Researchers have explored the use of this compound in the synthesis of peptide analogs and other bioactive molecules, leveraging its structural versatility to create novel compounds with enhanced pharmacokinetic profiles.

One of the most promising applications of Benzyl 4-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]piperazine-1-carboxylate is in the field of medicinal chemistry. Its ability to act as a linker or spacer in complex molecule construction has been widely recognized. Recent advancements in click chemistry and modular synthesis have further expanded its utility, enabling the rapid assembly of multi-component drug candidates.

In terms of physical properties, this compound exhibits a melting point range of approximately 150°C to 160°C, with a molecular weight of around 397 g/mol. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it ideal for use in solution-phase synthesis techniques. The compound's stability under standard storage conditions also ensures its reliability as a reagent in large-scale manufacturing processes.

Recent research has focused on optimizing the synthesis of Benzyl 4-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]piperazine-1-carboxylate to improve yield and reduce costs. Novel catalytic methods and green chemistry approaches have been employed to develop more sustainable production routes. These efforts have not only enhanced the efficiency of synthesis but also minimized environmental impact, aligning with current industry trends toward eco-friendly practices.

The demand for this compound has grown significantly due to its role as an intermediate in the production of advanced materials and specialty chemicals. Its ability to participate in both nucleophilic and electrophilic reactions makes it a valuable tool for chemists working across diverse fields, from agrochemicals to biopharmaceuticals.

In conclusion, Benzyl 4-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]piperazine-1-carboxylate (CAS No. 500013-42-) stands out as a critical component in modern organic synthesis. Its unique structure, combined with its favorable physical and chemical properties, positions it as an essential building block for innovation across multiple industries. As research continues to uncover new applications and optimized synthesis pathways, this compound will undoubtedly remain at the forefront of chemical development.